((3-Chloro-4-nitrophenyl)azo)malononitrile
Overview
Description
((3-Chloro-4-nitrophenyl)azo)malononitrile, also known as CNP, is an organic compound with a wide range of applications in scientific research. It is a yellow-orange solid that is soluble in water and has a melting point of 140°C. CNP has been used in a variety of laboratory experiments, including the synthesis of other compounds, the study of biochemical and physiological effects, and the investigation of the mechanism of action.
Scientific Research Applications
((3-Chloro-4-nitrophenyl)azo)malononitrile has been used in a variety of scientific research applications. It has been used in the synthesis of other compounds, such as nitro-aromatics and nitro-heterocycles. It has also been used as a reagent for the synthesis of azo dyes and pigments. Additionally, ((3-Chloro-4-nitrophenyl)azo)malononitrile has been used in the study of biochemical and physiological effects, such as enzyme inhibition and cellular toxicity.
Mechanism of Action
The mechanism of action of ((3-Chloro-4-nitrophenyl)azo)malononitrile is not fully understood. However, it is believed that ((3-Chloro-4-nitrophenyl)azo)malononitrile acts as an inhibitor of enzymes, which can lead to the inhibition of certain biochemical pathways. Additionally, ((3-Chloro-4-nitrophenyl)azo)malononitrile is believed to be toxic to certain cells, which can lead to cell death.
Biochemical and Physiological Effects
((3-Chloro-4-nitrophenyl)azo)malononitrile has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as serine proteases and cytochrome P450 enzymes. Additionally, ((3-Chloro-4-nitrophenyl)azo)malononitrile has been shown to be toxic to certain cells, including human cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using ((3-Chloro-4-nitrophenyl)azo)malononitrile in laboratory experiments include its ease of synthesis, its high yield, and its wide range of applications. The main limitation of using ((3-Chloro-4-nitrophenyl)azo)malononitrile in laboratory experiments is its potential toxicity to cells. Therefore, it is important to use caution when handling ((3-Chloro-4-nitrophenyl)azo)malononitrile and to use protective equipment.
Future Directions
There are a variety of potential future directions for the use of ((3-Chloro-4-nitrophenyl)azo)malononitrile in scientific research. These include the investigation of its potential therapeutic uses, the development of more efficient synthesis methods, and the study of its mechanism of action. Additionally, ((3-Chloro-4-nitrophenyl)azo)malononitrile could be used in the synthesis of new dyes and pigments, as well as in the study of its effects on biochemical and physiological pathways.
properties
IUPAC Name |
2-[(3-chloro-4-nitrophenyl)diazenyl]propanedinitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4ClN5O2/c10-8-3-6(1-2-9(8)15(16)17)13-14-7(4-11)5-12/h1-3,7H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSFHZPMXZVQJJS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N=NC(C#N)C#N)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4ClN5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6017-51-2 | |
Record name | Malononitrile, ((3-chloro-4-nitrophenyl)azo)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006017512 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.